3-(Dimethylamino)piperidin-4-ol

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 3-(dimethylamino)piperidin-4-ol
• InChI: InChI=1S/C7H16N2O/c1-9(2)6-5-8-4-3-7(6)10/h6-8,10H,3-5H2,1-2H3
• InChI Key: CWEOZAYREUYGGP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CNCCC1O

Description

3-(Dimethylamino)piperidin-4-ol is a chemical compound that belongs to the class of piperidine derivatives Piperidine is a six-membered heterocyclic compound containing one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)piperidin-4-ol can be achieved through several synthetic routes. One common method involves the reaction of 4-piperidone with dimethylamine under reductive amination conditions. This reaction typically requires a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride to facilitate the formation of the desired product .

Another approach involves the hydrogenation of 3-(dimethylamino)piperidin-4-one using a suitable catalyst such as palladium on carbon (Pd/C) under hydrogen gas. This method provides a straightforward route to obtain this compound with high yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure efficient and scalable synthesis. The use of automated reactors and optimized reaction conditions can enhance the overall yield and purity of the compound. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the production process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)piperidin-4-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group at the fourth position can be oxidized to form the corresponding ketone, 3-(dimethylamino)piperidin-4-one.

Reduction: The compound can be reduced to form 3-(dimethylamino)piperidine, where the hydroxyl group is removed.

Substitution: The dimethylamino group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used under acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically employed.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can be used in the presence of a base like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products Formed

Oxidation: 3-(Dimethylamino)piperidin-4-one

Reduction: 3-(Dimethylamino)piperidine

Substitution: Various substituted piperidine derivatives depending on the nucleophile used.

Scientific Research Applications

3-(Dimethylamino)piperidin-4-ol has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is used in the study of enzyme mechanisms and as a ligand in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)piperidin-4-ol involves its interaction with specific molecular targets and pathways. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions with biological macromolecules, influencing their activity. Additionally, the hydroxyl group can form hydrogen bonds, further stabilizing the compound’s interaction with its targets .

Comparison with Similar Compounds

Similar Compounds

Piperidine: A simple six-membered ring containing one nitrogen atom.

3-(Dimethylamino)piperidine: Lacks the hydroxyl group at the fourth position.

4-Piperidone: Contains a carbonyl group at the fourth position instead of a hydroxyl group.

Uniqueness

3-(Dimethylamino)piperidin-4-ol is unique due to the presence of both the dimethylamino and hydroxyl groups, which confer distinct chemical reactivity and potential biological activity. This combination of functional groups makes it a versatile compound for various applications in research and industry .